Cas no 334678-67-0 (21-Hydroxyeplerenone (α, β mixture))

• Product Name: 21-Hydroxyeplerenone (α, β mixture)
• CAS No: 334678-67-0
• MF: C₂₄H₃₀O₇
• MW: 430.490808010101
• CID: 4558287
• Update Time: 2023-11-22

21-Hydroxyeplerenone (α, β mixture) Chemical and Physical Properties

Names and Identifiers

• 21-Hydroxyeplerenone
• Q27269838
• 21-Hydroxyeplerenone (α, β mixture)

• Inchi： 1S/C24H30O7/c1-21-6-4-13(25)8-12(21)9-14(19(27)29-3)18-15-5-7-23(10-16(26)20(28)31-23)22(15,2)11-17-24(18,21)30-17/h8,14-18,26H,4-7,9-11H2,1-3H3/t14-,15+,16?,17-,18+,21+,22+,23-,24-/m1/s1
• InChI Key： TVCONGKEWSYBKD-NBACNWMZSA-N
• SMILES： O1[C@@H]2C[C@]3(C)[C@]4(CC(C(=O)O4)O)CC[C@H]3[C@@H]3[C@H](C(=O)OC)CC4=CC(CC[C@]4(C)[C@]132)=O

Computed Properties

• Exact Mass: 430.19915329 g/mol
• Monoisotopic Mass: 430.19915329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102
• Molecular Weight: 430.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >223°C (dec.)
• Boiling Point: 617.8±55.0 °C at 760 mmHg
• Flash Point: 212.8±25.0 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

21-Hydroxyeplerenone (α, β mixture) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spironolactones and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Spironolactones and derivatives